4-butyl-N-[2-(furan-2-yl)-2-(pyrrolidin-1-yl)ethyl]cyclohexanecarboxamide

• Molecular Formula: C21H34N2O2
• Molecular Weight: 346.5 g/mol
• IUPAC Name: 4-butyl-N-[2-(furan-2-yl)-2-pyrrolidin-1-ylethyl]cyclohexane-1-carboxamide
• InChI: InChI=1S/C21H34N2O2/c1-2-3-7-17-9-11-18(12-10-17)21(24)22-16-19(20-8-6-15-25-20)23-13-4-5-14-23/h6,8,15,17-19H,2-5,7,9-14,16H2,1H3,(H,22,24)
• InChI Key: KHBAGKKFBRJIQE-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1CCC(CC1)C(=O)NCC(C2=CC=CO2)N3CCCC3

Description

4-butyl-N-[2-(furan-2-yl)-2-(pyrrolidin-1-yl)ethyl]cyclohexanecarboxamide is a complex organic compound that features a cyclohexane ring substituted with a butyl group, a furan ring, and a pyrrolidine ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-butyl-N-[2-(furan-2-yl)-2-(pyrrolidin-1-yl)ethyl]cyclohexanecarboxamide typically involves multiple steps, including the formation of the cyclohexanecarboxamide core, the introduction of the butyl group, and the attachment of the furan and pyrrolidine rings. Common synthetic routes may involve:

Formation of Cyclohexanecarboxamide Core: This can be achieved through the reaction of cyclohexanecarboxylic acid with an amine under dehydrating conditions.

Introduction of Butyl Group: The butyl group can be introduced via alkylation reactions using butyl halides.

Attachment of Furan and Pyrrolidine Rings: These heterocyclic rings can be introduced through nucleophilic substitution reactions or via coupling reactions such as Suzuki-Miyaura coupling.

Industrial Production Methods

Industrial production methods for this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This may include the use of continuous flow reactors and advanced purification techniques such as chromatography.

Chemical Reactions Analysis

Types of Reactions

4-butyl-N-[2-(furan-2-yl)-2-(pyrrolidin-1-yl)ethyl]cyclohexanecarboxamide can undergo various types of chemical reactions, including:

Oxidation: The furan ring can be oxidized to form furanones.

Reduction: The carbonyl group in the cyclohexanecarboxamide can be reduced to form alcohols.

Substitution: The pyrrolidine ring can undergo nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are commonly used.

Substitution: Nucleophilic substitution reactions may involve reagents like alkyl halides or acyl chlorides.

Major Products Formed

Oxidation: Formation of furanones.

Reduction: Formation of alcohols.

Substitution: Formation of substituted pyrrolidine derivatives.

Scientific Research Applications

4-butyl-N-[2-(furan-2-yl)-2-(pyrrolidin-1-yl)ethyl]cyclohexanecarboxamide has various applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Medicine: Investigated for its potential therapeutic properties, including anti-inflammatory and analgesic effects.

Industry: Used in the development of new materials with specific properties such as enhanced stability or reactivity.

Mechanism of Action

The mechanism of action of 4-butyl-N-[2-(furan-2-yl)-2-(pyrrolidin-1-yl)ethyl]cyclohexanecarboxamide involves its interaction with specific molecular targets. The furan and pyrrolidine rings may interact with enzymes or receptors, modulating their activity. The compound may also influence various signaling pathways, leading to its observed effects.

Comparison with Similar Compounds

Similar Compounds

• 2-n-Butyl furan : A simpler compound with a furan ring and a butyl group.
• Pyrrolidine derivatives : Compounds containing the pyrrolidine ring, often used in medicinal chemistry.

Uniqueness

4-butyl-N-[2-(furan-2-yl)-2-(pyrrolidin-1-yl)ethyl]cyclohexanecarboxamide is unique due to its combination of a cyclohexane ring with butyl, furan, and pyrrolidine substituents